Cas no 83159-27-7 ( )

• Product name: &nbsp
• CAS No: 83159-27-7
• MF: C₂₂H₃₀O₆
• Molecular Weight: 390.470007419586
• CID: 988563
• PubChem ID: 494333

  Properties

Names and Identifiers

• (1aR,2S,5aR,8S,9aR,11R,11aR)-8-(Acetyloxy)-1a,2,3,4,5a,6,7,8,9,9a,10,11-dodecahydro-11-hydroxy-5a,9,9-trimethyl-13-methylene-5H-2,11a-ethanobenzo[5,6]cyclodec[1,2-b]oxirene-5,12-dione
• Epoxyshikoccin
• NSC607642
• 5H-2,11a-Ethanobenzo[5,6]cyclodec[1,2-b]oxirene-5,12-dione, 8-(acetyloxy)dodecahydro-11-hydroxy-5a,9,9-trimethyl-13-methylene-, [1aR-(1aR*,2S*,5aR*,8S*,9aR*,11R*,11aR*)]-
• 83159-27-7
• (5H-2,11a-Ethanobenzo(5,6)cyclodec(1,2-b)oxirene-5,12-dione, 8-(acetyloxy)dodecahydro-11-hydroxy-5a,9,9-trimethyl-13-methylene-, (1aR-(1aR*,2S*,5aR*,8S*,9aR*,11R*,11aR*))-
• NSC 607642
•  

• Inchi： InChI=1S/C22H30O6/c1-11-13-6-7-15(24)21(5)9-8-17(27-12(2)23)20(3,4)14(21)10-16(25)22(18(11)26)19(13)28-22/h13-14,16-17,19,25H,1,6-10H2,2-5H3
• InChIKey： ZQKZJBMQBWMNHT-UHFFFAOYSA-N
• SMILES： CC(=O)OC1CCC2(C)C(CC(O)C34OC3C(CCC2=O)C(=C)C4=O)C1(C)C

Computed Properties

• 精确分子量: 390.20423867g/mol
• 同位素质量: 390.20423867g/mol
• Isotope Atom Count: 0
• 氢键供体数量: 1
• 氢键受体数量: 6
• 重原子数量: 28
• 可旋转化学键数量: 2
• 复杂度: 769
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 7
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• 拓扑分子极性表面积: 93.2Ų
• XLogP3: 1.9